Cas no 169616-29-9 (Ethyl 4-Amino-1-benzyl-1H-imidazole-5-carboxylate)

• Product Name: Ethyl 4-Amino-1-benzyl-1H-imidazole-5-carboxylate
• CAS No: 169616-29-9
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 1351472
• PubChem ID: 11128569
• Update Time: 2025-10-30

Ethyl 4-Amino-1-benzyl-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-3-benzylimidazole-4-carboxylate
• CTK0E5002
• SureCN1753091
• AC1Q333A
• AG-L-57169
• ethyl 4-amino-1-benzylimidazole
• 1H-Imidazole-5-carboxylic acid, 4-amino-1-(phenylmethyl)-, ethyl ester
• 5-Amino-3-benzyl-3H-imidazole-4-carboxylic acid ethyl ester
• 4-Amino-1-benzyl-1H-imidazole-5-carboxylic acid ethyl ester
• AKOS015854670
• 630413-89-7
• DB-114528
• Ethyl4-amino-1-benzyl-1H-imidazole-5-carboxylate
• ethyl 4-amino-1-benzyl-1H-imidazole-5-carboxylate
• MFCD13562935
• DTXSID20456267
• SCHEMBL1753091
• 169616-29-9
• Ethyl 4-Amino-1-benzyl-1H-imidazole-5-carboxylate

• MDL： MFCD13562935
• Inchi： 1S/C13H15N3O2/c1-2-18-13(17)11-12(14)15-9-16(11)8-10-6-4-3-5-7-10/h3-7,9H,2,8,14H2,1H3
• InChI Key： HPOIASQFYRYVPD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(N)N=CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 245.11655
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.22
• PSA: 70.14

Ethyl 4-Amino-1-benzyl-1H-imidazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Ethyl 4-Amino-1-benzyl-1H-imidazole-5-carboxylate

Comprehensive Overview of Ethyl 4-Amino-1-benzyl-1H-imidazole-5-carboxylate (CAS No. 169616-29-9)

Ethyl 4-Amino-1-benzyl-1H-imidazole-5-carboxylate (CAS No. 169616-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole core and benzyl substitution, is widely studied for its potential applications in drug development and medicinal chemistry. Its unique structure, combining an ethyl carboxylate group with an amino functionality, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for imidazole derivatives like Ethyl 4-Amino-1-benzyl-1H-imidazole-5-carboxylate has surged due to their role in designing small-molecule inhibitors and bioactive compounds. Researchers are particularly interested in its potential to modulate enzymatic activity, which could lead to breakthroughs in treating various diseases. The compound's CAS No. 169616-29-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key reasons for the growing interest in Ethyl 4-Amino-1-benzyl-1H-imidazole-5-carboxylate is its compatibility with modern green chemistry principles. As sustainability becomes a priority in chemical synthesis, this compound's efficient synthesis routes and minimal environmental impact align with industry trends. Additionally, its pharmacophore properties make it a candidate for drug discovery projects targeting neurological disorders and metabolic diseases.

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In summary, Ethyl 4-Amino-1-benzyl-1H-imidazole-5-carboxylate (CAS No. 169616-29-9) represents a critical building block in modern chemistry. Its applications span from medicinal chemistry to material science, driven by its structural flexibility and bioactive potential. As research continues to uncover new uses, this compound is poised to remain a focal point in scientific innovation.